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Compound of Interest

Compound Name: BRD1652

B12368270

. Get Quote

Cat. No.:

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for BRD1652, a selective and potent GSK3 inhibitor. While specific institutional
protocols may vary, the following information outlines the essential safety and logistical
considerations for handling and disposing of this compound.

Chemical and Physical Properties of BRD1652

A summary of the known properties of BRD1652 is presented below. This information is crucial
for a preliminary assessment of its handling and disposal requirements.

Property

Value

CAS Number

1597438-92-0[1]

Chemical Formula

C20H20F3N30][1]

Molecular Weight 375.40 g/mol [1]

Appearance Not specified, likely a solid

Solubility Not specified

Storage Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]
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General Disposal Principles

As a research chemical, BRD1652 should be treated as hazardous waste unless explicitly
determined otherwise by a qualified professional. The following general principles for the
disposal of laboratory chemical waste should be strictly adhered to.

Waste Segregation and Collection:

¢ Do not mix with other waste streams. BRD1652 waste should be collected in a designated,
properly labeled hazardous waste container.

o Use compatible containers. The waste container must be made of a material that is
compatible with BRD1652 and any solvents used.

o Label containers clearly. The container must be labeled with the words "Hazardous Waste"
and the full chemical name: "(S)-4,7,7-Trimethyl-4-phenyl-3-trifluoromethyl-2,4,6,7,8,9-
hexahydro-pyrazolo[3,4-b]quinolin-5-one".[1] The concentration and any other components
of the waste mixture should also be listed.

Storage of Chemical Waste:

o Store in a designated area. Hazardous waste containers should be stored in a well-
ventilated, secondary containment area away from incompatible materials.[2]

o Keep containers closed. Waste containers must be kept securely closed except when adding
waste.[2]

Step-by-Step Disposal Protocol

The following is a general protocol for the disposal of BRD1652. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific procedures and
guidance.

o Personal Protective Equipment (PPE): Before handling BRD1652, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

e \Waste Collection:
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o Solid Waste: Collect any solid BRD1652 waste, such as unused compound or
contaminated consumables (e.g., weighing paper, pipette tips), in a designated solid
hazardous waste container.

o Liquid Waste: Solutions containing BRD1652 should be collected in a designated liquid
hazardous waste container. Avoid mixing with other solvent waste streams unless explicitly
permitted by your EHS department.

» Container Management:
o Do not overfill waste containers.
o Ensure the exterior of the waste container is clean and free of contamination.

» Disposal Request: Once the waste container is full or ready for disposal, follow your
institution's procedures to request a pickup from the EHS department. Do not dispose of
BRD1652 down the drain or in the regular trash.[2]

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates a generalized workflow for the handling and disposal of
laboratory chemical waste like BRD1652.
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Laboratory Operations

Chemical Use in Experiment

'
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'

Proper Disposal by Licensed Vendor
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General Chemical Waste Disposal Workflow
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Disclaimer: This information is intended as a general guide. It is not a substitute for institutional
protocols and regulations. All laboratory personnel are responsible for following the specific
waste disposal procedures established by their organization's Environmental Health and Safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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